Cas no 900738-83-2 (methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate)

• Product Name: methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate
• CAS No: 900738-83-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5494553
• Update Time: 2025-06-29

methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
• Acetic acid, 2-[(4-ethyl-1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-, methyl ester
• methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate

• Inchi： 1S/C9H12N2O3S/c1-3-6-4-7(12)11-9(10-6)15-5-8(13)14-2/h4H,3,5H2,1-2H3,(H,10,11,12)
• InChI Key： MGYWNTVGQSQRJV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1NC(=O)C=C(CC)N=1

Additional information on methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate

Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate: A Comprehensive Overview

Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate (CAS No. 900738-83-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the pyrimidine sulfonamide class, which is well-documented for its diverse biological activities and therapeutic potential. The molecular structure of this compound features a sulfanyl group attached to an acetic acid methyl ester, with a pyrimidine core that includes an ethyl substituent at the 4-position and an oxo group at the 6-position. Such structural characteristics make it a promising candidate for further investigation in drug discovery and development.

The< strong>pyrimidine scaffold is a fundamental motif in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. Pyrimidines are heterocyclic aromatic compounds that mimic natural nucleobases, making them integral to nucleic acid synthesis and function. The presence of the< strong>4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl moiety in Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate suggests potential interactions with biological targets such as enzymes and receptors. This compound’s sulfanyl group further enhances its versatility, allowing for possible modifications that could improve pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The< strong>Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetate structure combines these functionalities with the stability provided by the pyrimidine ring system. This combination has led to its exploration in various preclinical studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. For instance, studies have indicated that certain pyrimidine sulfonamides can modulate the activity of enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in rapidly dividing cells like cancer cells. The< strong>4-ethyl and< strong>6-oxo substituents in Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-ylsulfanylacetate) may play a role in enhancing binding affinity to such targets by optimizing steric and electronic interactions.

The compound’s< strong>sulfanylacetate moiety also contributes to its chemical diversity, enabling further derivatization to tailor its biological profile. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which can influence drug-receptor binding affinity and selectivity. By modifying the acetic acid methyl ester portion of the molecule, researchers can explore different pharmacological pathways without altering the core pyrimidine scaffold. This flexibility makes Methyl 2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-ylsulfanylacetate) a valuable tool for structure-based drug design.

Emerging research has also highlighted the compound’s potential in addressing inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which catalyze the production of pro-inflammatory mediators. Pyrimidine sulfonamides have been reported to inhibit these enzymes, thereby reducing inflammation. The< strong>Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone-derived structures found in related compounds suggest that Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone may similarly modulate inflammatory pathways.

The synthesis of Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone involves multi-step organic reactions that highlight the compound’s synthetic accessibility while maintaining its structural complexity. Advanced synthetic methodologies have enabled researchers to introduce various substituents into the pyrimidine ring system with high precision. These techniques include nucleophilic substitution reactions, cyclization processes, and functional group transformations—all of which contribute to generating derivatives with enhanced biological activity.

The pharmacokinetic properties of Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, bioavailability, and metabolic clearance rate are critical determinants of a drug’s efficacy and safety profile. By optimizing these parameters through structural modifications derived from Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone-based scaffolds, researchers aim to develop compounds that exhibit favorable pharmacokinetic profiles.

In conclusion,< strong>Methyl 2-(4-propylthio)-3H-pyrido[3,4-d]pyrimidinone represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its< strong>Methyl 2-(propylthio)-5-amino-pyrrole derivative-like features provide a foundation for further exploration into novel therapeutic agents targeting cancer and inflammation. As research continues to uncover new applications for this class of compounds,< strong>Methyl 2-(propylthio)-5-amino-pyrrole derivative-derived molecules are likely to play an increasingly important role in modern medicine.